Cas no 1823953-10-1 (3-[1-(3-methylbutyl)-1H-pyrazol-4-yl]propanoic acid)

• Product Name: 3-[1-(3-methylbutyl)-1H-pyrazol-4-yl]propanoic acid
• CAS No: 1823953-10-1
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5719124
• PubChem ID: 122240452
• Update Time: 2023-10-25

3-[1-(3-methylbutyl)-1H-pyrazol-4-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• F2147-6937
• A1-43641
• 3-[1-(3-methylbutyl)-1H-pyrazol-4-yl]propanoic acid
• 1823953-10-1
• AKOS040813654

• Inchi： 1S/C11H18N2O2/c1-9(2)5-6-13-8-10(7-12-13)3-4-11(14)15/h7-9H,3-6H2,1-2H3,(H,14,15)
• InChI Key： VBEJQNKLVUESKX-UHFFFAOYSA-N
• SMILES： OC(CCC1C=NN(C=1)CCC(C)C)=O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų